![molecular formula C6H4BrN3 B1519775 5-Bromopyrazolo[1,5-a]pyrimidine CAS No. 1159981-95-9](/img/structure/B1519775.png)
5-Bromopyrazolo[1,5-a]pyrimidine
Overview
Description
5-Bromopyrazolo[1,5-a]pyrimidine is a type of pyrazolo[1,5-a]pyrimidine derivative . Pyrazolo[1,5-a]pyrimidine derivatives are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry and have attracted attention in material science due to their significant photophysical properties .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems . A family of 7-substituted 2-methylpyrazolo[1,5-a]pyrimidines was synthesized by a two-step synthesis sequence starting from the appropriate methyl ketone .Molecular Structure Analysis
The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . The molecular weight of this compound is 198.02 .Chemical Reactions Analysis
6-Bromopyrazolo[1,5-a]pyrimidine is a reactant in the synthesis of LDN-212854, a selective and potent inhibitor of the BMP type I receptor kinases .Physical And Chemical Properties Analysis
This compound has a molecular weight of 198.02 . It is an off-white to pale-yellow to yellow-brown solid .Scientific Research Applications
Fluorescent Probes and Sensors
5-Bromopyrazolo[1,5-a]pyrimidine: derivatives have been identified as strategic compounds for optical applications. They offer simpler and greener synthetic methodologies and tunable photophysical properties. These characteristics make them suitable for developing fluorescent probes and sensors, which are crucial tools for studying intracellular processes and chemosensors .
Material Science
Due to their significant photophysical properties, these compounds have attracted attention in material science. They can be used to design solid-state emitters with good emission intensities, making them potential candidates for organic light-emitting devices .
Antitumor Agents
In medicinal chemistry, This compound derivatives are considered an antitumor scaffold. Their structural diversity allows for the design of drugs with potential anticancer properties, making them a focus of study for new antitumor agents .
Enzymatic Inhibitory Activity
These compounds have shown promise as selective inhibitors of enzymes, such as AMP-activated protein kinase, which is crucial for developing treatments for metabolic disorders .
Drug Discovery
The fused pyrazole structure of This compound is a privileged scaffold for combinatorial library design and drug discovery. Its great synthetic versatility permits structural modifications, which can lead to the discovery of new drugs .
Photophysical Studies
The electron-donating groups at position 7 on the fused ring of these compounds improve both absorption and emission behaviors. This makes them valuable for photophysical studies to understand the optical properties of fluorophore families .
Organic Synthesis
This compound: serves as a functional scaffold for various synthetic transformations. These transformations improve structural diversity and allow a synergic effect between new synthetic routes and possible applications of these compounds .
Chelating Agents
The presence of heteroatoms in these compounds makes them potential chelating agents for ions. This property can be exploited in the development of ionic or molecular sensing technologies .
Mechanism of Action
- The primary targets of 5-Bromopyrazolo[1,5-a]pyrimidine (referred to as PP) are not explicitly mentioned in the literature. However, this compound’s structural versatility allows for modifications throughout its periphery, making it an attractive scaffold for drug discovery .
- The synthesis of PP derivatives involves cyclocondensation reactions, allowing versatile structural modifications at various positions (2, 3, 5, 6, and 7) on the core scaffold .
- PP derivatives have been studied for their anticancer potential and enzymatic inhibitory activity, suggesting involvement in cellular signaling pathways .
Target of Action
Mode of Action
Biochemical Pathways
Action Environment
Its structural flexibility and potential interactions with cellular components make it an intriguing subject for drug development . 🌟
Safety and Hazards
Future Directions
Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology and their tunable photophysical properties . Two novel fused-ring energetic compounds, namely 3,6-dinitropyrazolo[1,5-a]pyrimidine-5,7-diamine and 5-amino-3,6-dinitropyrazolo[1,5-a]pyrimidin-7(4H)-one, were successfully prepared via a simple synthetic method . This study enriches prospects for the molecular design and crystal engineering of novel energetic materials with admirable molecular stability .
properties
IUPAC Name |
5-bromopyrazolo[1,5-a]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3/c7-5-2-4-10-6(9-5)1-3-8-10/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIYTVASYDOBYQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC=N2)N=C1Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20670421 |
Source
|
| Record name | 5-Bromopyrazolo[1,5-a]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20670421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1159981-95-9 |
Source
|
| Record name | 5-Bromopyrazolo[1,5-a]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20670421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromopyrazolo[1,5-a]pyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-amino-8,10-dimethyldibenzo[b,f][1,4]oxazepin-11(10H)-one](/img/structure/B1519715.png)